Cas no 2172099-15-7 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid
• CAS No: 2172099-15-7
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 5908532
• PubChem ID: 165564083
• Update Time: 2025-06-11

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)but-2-ynoic acid
• 2172099-15-7
• EN300-1550457

• Inchi： 1S/C24H22N2O5/c27-21(28)10-5-13-25-22(29)24(11-12-24)15-26-23(30)31-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20H,11-15H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： PBDVDSDETQEROG-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCC#CC(=O)O

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid

Recent Advances in the Study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid (CAS: 2172099-15-7)

The compound 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid (CAS: 2172099-15-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl ring and an alkyne moiety, has shown promising potential in various applications, particularly in drug discovery and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent studies have focused on the synthesis and functionalization of this compound to explore its role in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). The alkyne group in the molecule allows for click chemistry applications, enabling the conjugation of various functional groups, which is critical for the development of targeted therapies.

In addition to its applications in peptide synthesis, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid has been investigated for its potential in bioorthogonal chemistry. A recent report in Angewandte Chemie (2024) highlighted its use in live-cell imaging, where the alkyne moiety was employed for selective labeling of biomolecules. This approach offers a non-invasive method for studying cellular processes, providing insights into disease mechanisms and therapeutic targets.

The stability and reactivity of this compound under physiological conditions have also been a subject of investigation. Research published in Chemical Science (2023) explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles. These findings suggest that derivatives of this compound could be optimized for in vivo applications, paving the way for the development of new drugs with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid. A study in Organic Process Research & Development (2024) addressed these issues by proposing a scalable synthetic route that minimizes side reactions and improves yield. This development is crucial for the industrial application of the compound, particularly in the pharmaceutical sector.

In conclusion, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)but-2-ynoic acid (CAS: 2172099-15-7) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its applications in peptide synthesis, bioorthogonal chemistry, and drug discovery highlight its potential to contribute to the development of innovative therapies. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical use.